Cas no 1483086-53-8 (Cyclopentane, 1-butyl-1-(chloromethyl)-)

• Product Name: Cyclopentane, 1-butyl-1-(chloromethyl)-
• CAS No: 1483086-53-8
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5281288
• Update Time: 2025-06-07

Cyclopentane, 1-butyl-1-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-butyl-1-(chloromethyl)-
• 1-Butyl-1-(chloromethyl)cyclopentane

• Inchi： 1S/C10H19Cl/c1-2-3-6-10(9-11)7-4-5-8-10/h2-9H2,1H3
• InChI Key： PMEZSXQSYWTVIN-UHFFFAOYSA-N
• SMILES： C1(CCCC)(CCl)CCCC1

Additional information on Cyclopentane, 1-butyl-1-(chloromethyl)-

Introduction to Cyclopentane, 1-butyl-1-(chloromethyl)- (CAS No. 1483086-53-8)

Cyclopentane, 1-butyl-1-(chloromethyl)- (CAS No. 1483086-53-8) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a cyclopentane ring substituted with a butyl group and a chloromethyl group. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable reagent in various synthetic processes and biological studies.

The cyclopentane core of the molecule provides a cyclic framework that can influence the compound's stability and reactivity. The butyl substituent, being an alkyl chain, can affect the lipophilicity and solubility of the molecule, making it suitable for applications where these properties are crucial. The chloromethyl group, on the other hand, introduces a reactive site that can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions.

Recent research has highlighted the potential of Cyclopentane, 1-butyl-1-(chloromethyl)- in the development of novel pharmaceuticals. For instance, studies have shown that this compound can serve as a building block for the synthesis of bioactive molecules with therapeutic potential. One notable application is in the synthesis of anti-inflammatory agents, where the chloromethyl group can be functionalized to introduce pharmacophoric moieties that target specific biological pathways.

In addition to its role in drug discovery, Cyclopentane, 1-butyl-1-(chloromethyl)- has been explored for its use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers have utilized this compound in the synthesis of polymers with enhanced mechanical strength and thermal stability.

The synthetic versatility of Cyclopentane, 1-butyl-1-(chloromethyl)- has also been demonstrated in various chemical transformations. One study reported the efficient synthesis of this compound through a multi-step process involving Grignard reactions and subsequent functional group modifications. This synthetic route not only provides a scalable method for producing the compound but also allows for the introduction of additional functionalities through further derivatization.

From a safety and environmental perspective, Cyclopentane, 1-butyl-1-(chloromethyl)- is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper storage and handling protocols should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, Cyclopentane, 1-butyl-1-(chloromethyl)- (CAS No. 1483086-53-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique molecular structure and synthetic versatility make it an important reagent for researchers and scientists working in these fields. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly significant role in future scientific advancements.